![molecular formula C14H10F2O3 B597558 2-Fluoro-4-(3-fluoro-5-methoxyphenyl)benzoic acid CAS No. 1365272-82-7](/img/structure/B597558.png)
2-Fluoro-4-(3-fluoro-5-methoxyphenyl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, density, and more. Unfortunately, the specific physical and chemical properties of 2-Fluoro-4-(3-fluoro-5-methoxyphenyl)benzoic acid are not provided in the available resources .Scientific Research Applications
Synthesis and Chemical Properties
- A practical synthesis method for 2-Fluoro-4-bromobiphenyl, a compound related to 2-Fluoro-4-(3-fluoro-5-methoxyphenyl)benzoic acid, has been developed, which is crucial for the manufacture of certain pharmaceuticals. This synthesis method addresses the challenges associated with the use of palladium and toxic phenylboronic acid, aiming for a more cost-effective and safer production process (Qiu et al., 2009).
Applications in Material Science and Chemistry
- Benzoxaboroles, derivatives of phenylboronic acids, have been studied for their exceptional properties and wide applications, including their use as building blocks in organic synthesis and their biological activity. This research highlights the potential of structurally similar compounds to 2-Fluoro-4-(3-fluoro-5-methoxyphenyl)benzoic acid in developing new materials and pharmaceuticals (Adamczyk-Woźniak et al., 2009).
Advanced Oxidation Processes (AOPs)
- The study on the degradation of acetaminophen by AOPs, which leads to generating various by-products, illustrates the importance of understanding the chemical behavior and environmental impact of fluorochemicals and their derivatives. This research could provide insights into the environmental fate of compounds like 2-Fluoro-4-(3-fluoro-5-methoxyphenyl)benzoic acid and the potential for their biodegradation or transformation in water treatment processes (Qutob et al., 2022).
Fluorophores in Molecular Imaging
- Fluorophores, which are compounds that can fluoresce and are used in molecular imaging for cancer diagnosis, show the potential for real-time detection of cancer using optical imaging techniques. While not directly related, the study of fluorophores, including their toxicity and applications in vivo, provides context for the potential biomedical applications of structurally related compounds like 2-Fluoro-4-(3-fluoro-5-methoxyphenyl)benzoic acid (Alford et al., 2009).
Safety and Hazards
properties
IUPAC Name |
2-fluoro-4-(3-fluoro-5-methoxyphenyl)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2O3/c1-19-11-5-9(4-10(15)7-11)8-2-3-12(14(17)18)13(16)6-8/h2-7H,1H3,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCSMPIWFTAVDJH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C2=CC(=C(C=C2)C(=O)O)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10742924 |
Source
|
Record name | 3,3'-Difluoro-5'-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10742924 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1365272-82-7 |
Source
|
Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3,3′-difluoro-5′-methoxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1365272-82-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,3'-Difluoro-5'-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10742924 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.